Cas no 2809-21-4 (Etidronic acid)

• Product Name: Etidronic acid
• CAS No: 2809-21-4
• Molecular Formula: C₂H₈O₇P₂
• Molecular Weight: 206.02824306488
• MDL: MFCD00070585
• CID: 43436
• PubChem ID: 87570971

Etidronic acid Properties

Names and Identifiers

• (1-Hydroxyethane-1,1-diyl)diphosphonic acid
• (1-hydroxyethylene)diphosphonicacid
• (1-hydroxyethylidene)bis-phosphonicaci
• (1-hydroxyethylidene)di-phosphonicaci
• (hydroxyethylidene)diphosphonicacid
• 1,1,1-ethanetrioldiphosphonate
• 1000sl
• 1-hydroxy-1,1-diphosphonoethane
• 1-Hydroxyethanediphosphonica
• HEDP
• Etidronic acid monohydrate (HEDP)
• 1-Hydroxyethylidenebis(phosphonic acid)
• (1-hydroxy-1-phosphonoethyl)phosphonic acid
• 1-Hydroxyethylidene-1,1-Diphosphonic Acid
• 1-HYDROXYETHYLIDENEDIPHOSPHONIC ACID
• Etidronate
• 1-Hydroxyeth
• 1-hydroxyethane 1,1-diphosphonic acid
• 1-Hydroxyethane-1,1-diphosphonic acid
• EHDP
• ethane-1-hydroxy-1,1-diphosphonic acid
• Ethyl 3-aMinobenzoate Methanesulfonate
• Etidronic acid
• Etidronic acid m
• Etidronic acid Monohydrate
• Etidronsaeure
• HEDPA
• Hydroxyethanediphosphonic acid
• Oxyethylidenediphosphonic acid
• Turpinal SL
• Hydroxyethylidene diphosphonic acid
• HDEPA
• OEDFK
• 1-Hydroxyethylidenedi(phosphonic acid)
• Dequest 2010
• Etidronic Acid (ca. 60% in Water, ca. 4.2mol/L)
• HDEPA (ca. 60% in Water, ca. 4.2mol/L)
• HEDP (ca. 60% in Water, ca. 4.2mol/L)
• 1-Hydroxyethylidene-1,1-diphosphonic Acid (ca. 60% in Water, ca. 4.2mol/L)
• OEDFK (ca. 60% in Water, ca. 4.2mol/L)
• RO Scale inhibitor for reverse osmosis film
• 1-Hydroxy Ethylidene-1,1-Diphosphonic Acid (HEDP)
• NCGC00159352-02
• s1857
• DTXCID103028
• NCGC00159352-14
• Acide etidronique
• DL-390
• 1,1-Ethylidenediphosphonic acid, 1-hydroxy-
• Acido etidronico [INN-Spanish]
• Hydroxyethane-1,1-diphosphonic acid
• ETIDRONIC ACID [HSDB]
• OEDP
• (1-Hydroxy-1,1-ethanediyl)bis(phosphonic acid)
• (1-hydroxy-ethylidene)diphosphonic acid
• ETIDRONIC ACID (MART.)
• Etidronsaure
• Etidronate (Didronel)
• Prestwick1_000863
• J-504794
• SPBio_002826
• Tox21_200417
• DB01077
• Etidronicacid
• CCG-266618
• NCGC00159352-06
• HSDB 5898
• GTPL7184
• V10BX03
• (1-Hydroxyethylene)diphosphonic acid
• AKOS005524039
• (1-Hydroxyethylidene)bisphosphonic acid
• (1-Hydroxy-1-phosphono-ethyl)-phosphonic acid
• BRD-K37949327-304-06-1
• C07736
• 1-Hydroxyethane-1,1-bisphosphonic acid
• Etidronic acid [USAN:INN:BAN]
• BSPBio_000905
• NCGC00159352-04
• M05BA01
• (1-hydroxyethan-1,1-diyl)bis(phosphonic acid)
• BDBM50115102
• STK721995
• NS00006820
• (1-hydroxy-1-phosphono-ethyl)phosphonic acid
• Etidronic acid (USAN/INN)
• Ferrofos 510
• 1-Hydroxyethanediphosphonic acid
• Prestwick0_000863
• Diphosphonic Acid, Hydroxyethylidene
• RP 61
• NSC-227995
• HY-B0302
• EINECS 220-552-8
• DTXSID6023028
• Ethane-1-hydroxy-1,1-diphosphonate
• UNII-M2F465ROXU
• BRD-K37949327-001-06-3
• 1-Hydroxyethane-1,1-diphosphonate
• Z1269201561
• (1-Hydroxyethylidene)diphoshonic acid
• etidronic-acid
• Phosphonic acid, 1-hydroxy-1,1-ethanediyl ester
• D02373
• Phosphonic acid, (1-hydroxyethylidene)di-
• CAS-2809-21-4
• Phosphonic acid, P,P'-(1-hydroxyethylidene)bis-
• (1-hydroxyethane-1,1-diyl)bis(phosphonic acid)
• s12329
• (Hydroxyethylidene)diphosphonic acid
• Acide etidronique [INN-French]
• Acidum etidronicum [INN-Latin]
• ethane-1-hydroxy-1,1-bisphosphonic acid
• ETIDRONATE [VANDF]
• H0587
• Acetodiphosphonic acid
• NCGC00159352-05
• 1-hydroxyethane-1,1-diyldiphosphonic acid
• Q2758338
• CHEBI:4907
• BRN 1789291
• Ethane-1-hydroxy-1,1-bisphosphonate
• NCGC00257971-01
• C2H8O7P2
• 2809-21-4
• 2809-21-4 (freeacid)
• ETIDRONIC ACID [INN]
• MLS002695948
• Acidum etidronicum
• 0-02-00-00171 (Beilstein Handbook Reference)
• SMR000038750
• NSC 227995
• Dequest 2015
• Acido etidronico
• Prestwick3_000863
• Diphosphonate (base)
• (1-Hydroxyethylidene)diphosphonic acid
• HMS3604E03
• Etidronic Acid-d3
• 1-HydroxyEthylidene-1,1-DiphosphonicAcid
• M2F465ROXU
• NSC227995
• 1-Hydroxyethylidene-1,1-biphosphonate
• (1-Hydroxyethylidene)bis(phosphonic acid)
• (1-Hydroxyethylidene)bisphosphonic acid 60% aqueous solution
• ETIDRONIC ACID [MI]
• BBL028139
• Prestwick2_000863
• CHEMBL871
• ETIDRONIC ACID [USAN]
• ETIDRONIC ACID [WHO-DD]
• hydroxyethylidene-1,1-diphosphonic acid
• MLS002207267
• A23202
• EC 220-552-8
• 358730-93-5
• Dequest Z 010
• Etidronic Acid-d3 Sodium Salt
• 1-Hydroxyethylidene-1,1-bisphosphonate
• MFCD00070585
• (1-Hydroxyethane-1,1-diyl)diphosphonic acid monohydrate
• Phosphonic acid, (1-hydroxyethylidene)bis-
• ETIDRONIC ACID [MART.]
• SCHEMBL18607
• BPBio1_000997
• 1,1,1-Ethanetriol diphosphonate
• BRD-K37949327-001-07-1

• MDL： MFCD00070585
• InChIKey： DBVJJBKOTRCVKF-UHFFFAOYSA-N
• Inchi： 1S/C2H8O7P2/c1-2(3,10(4,5)6)11(7,8)9/h3H,1H3,(H2,4,5,6)(H2,7,8,9)
• SMILES： P(C(C)(O)P(=O)(O)O)(=O)(O)O
• BRN： 1789291

Computed Properties

• Exact Mass: 205.97500
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 205.975
• Heavy Atom Count: 11
• Complexity: 211
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 135A^2

Experimental Properties

• LogP: -0.99220
• PSA: 154.91000
• Merck: 3863
• Water Partition Coefficient: Soluble in water.
• Boiling Point: 578.8°C at 760 mmHg
• Melting Point: 198-201°C
• Flash Point: 303.8°C
• Color/Form: Colorless to yellowish mucus. The pure product is a colorless, amorphous crystal
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in water, methanol and ethanol
• pka: 1.35, 2.87, 7.03, 11.3(at 25℃)
• Density: 1.45 (60% aq.)

Etidronic acid Security Information

• Symbol:
• RTECS：SZ8562100
• WGK Germany：2
• Safety Term：8
• Safety Instruction： S26-S39
• Packing Group：II
• Packing Group：II
• Risk Phrases：R37/38; R41
• Hazard Level：8
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3265
• Hazard Statement： H290-H303-H314-H371
• Warning Statement： P234-P260-P264-P270-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P308+P311-P390-P405-P406-P501
• Prompt：dangerous
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• PackingGroup：III
• Risk Phrases： 22-41
• Signal Word：Danger
• TSCA：Yes
• HazardClass：8
• FLUKA BRAND F CODES：10

Etidronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates